Cas no 16938-22-0 (Hexane,1,6-diisocyanato-2,2,4-trimethyl-)

Hexane,1,6-diisocyanato-2,2,4-trimethyl- structure
16938-22-0 structure
Product Name:Hexane,1,6-diisocyanato-2,2,4-trimethyl-
CAS No:16938-22-0
MF:C11H18N2O2
MW:210.272822856903
CID:121993
PubChem ID:61858
Update Time:2025-04-18

Hexane,1,6-diisocyanato-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Hexane,1,6-diisocyanato-2,2,4-trimethyl-
    • 2,2,4-trimethylhexa-1,6-diyl diisocyanate
    • 1,6-diisocyanato-2,2,4-trimethylhexane
    • 2,2,4-Trimethyl-1,6-diisocyanatohexane.
    • 2,2,4-trimethyl-1,6-hexamethylene diisocyanate
    • 2,2,4-Trimethyl-1,6-hexanediyldiisocyanate
    • 2,2,4-trimethyl-1,6-hexyldiisocyanate
    • 2,2,4-Trimethylcyclohexamethylen-1,6-diisocyanat
    • 2,2,4-trimethyl-hexamethylene diisocyanate
    • 2,2,4-Trimethylhexane-1,6-diyldiisocyanate
    • 2,2,4-Trimethylhexamethylene diisocyanate
    • (2,2,4-Trimethylhexane-1,6-diyl)diisocyanate
    • 2,2,4- Trimethylcyclohexamethylen-1,6-diisocyanat
    • Hexane, 1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-
    • DTXSID0044602
    • 2,2,4-trimethylhexame-thylene diisocyanate
    • Q27293699
    • 2,2,4-trimethyl hexamethylene diisocyanate
    • MFCD00040422
    • EINECS 241-001-8
    • Hexane, 1,6-diisocyanato-2,2,4-trimethyl-
    • 32052-51-0
    • 2,2,4-TRIMETHYLHEXANE 1,6-DIISOCYANATE
    • 1,6-Diisocyanato-2,2,4-trimethylhexane, AldrichCPR
    • SCHEMBL37901
    • 16938-22-0
    • ATOUXIOKEJWULN-UHFFFAOYSA-N
    • NS00004040
    • X92D8F674P
    • 1,6-DIISOCYANATO-2,2,4-TRIMETHYLHEXANE, (+/-)-
    • 2,2,4-Trimethyl-1,6-diisocyanatohexane
    • 2,2,4-Trimethylhexamethylenediisocyanate
    • 2,2,4-Trimethylhexamethylenediisocyanate [Diisocyanates]
    • UNII-X92D8F674P
    • Inchi: 1S/C11H18N2O2/c1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h10H,4-7H2,1-3H3
    • InChI Key: ATOUXIOKEJWULN-UHFFFAOYSA-N
    • SMILES: O=C=NCC(C)(C)CC(C)CCN=C=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.136828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9
  • XLogP3: 4.5

Experimental Properties

  • Density: 0.97
  • Boiling Point: 283.8°Cat760mmHg
  • Flash Point: 114.6°C
  • Refractive Index: 1.475
  • PSA: 58.86000
  • LogP: 2.10050

Hexane,1,6-diisocyanato-2,2,4-trimethyl- Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Hexane,1,6-diisocyanato-2,2,4-trimethyl- Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD